Cas no 1888904-35-5 (2,4-Dimethylpentane-1-sulfonyl fluoride)

• Product Name: 2,4-Dimethylpentane-1-sulfonyl fluoride
• CAS No: 1888904-35-5
• MF: C₇H₁₅FO₂S
• MW: 182.256204843521
• CID: 5783101
• PubChem ID: 115016220
• Update Time: 2025-06-12

2,4-Dimethylpentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1888904-35-5
• 2,4-Dimethylpentane-1-sulfonyl fluoride
• 2,4-Dimethylpentane-1-sulfonylfluoride
• EN300-1450552
• 1-Pentanesulfonyl fluoride, 2,4-dimethyl-

• Inchi： 1S/C7H15FO2S/c1-6(2)4-7(3)5-11(8,9)10/h6-7H,4-5H2,1-3H3
• InChI Key： QIPOERMLJNZFHK-UHFFFAOYSA-N
• SMILES： S(CC(C)CC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 182.07767905g/mol
• Monoisotopic Mass: 182.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.063±0.06 g/cm3(Predicted)
• Boiling Point: 227.0±9.0 °C(Predicted)

Additional information on 2,4-Dimethylpentane-1-sulfonyl fluoride

Introduction to 2,4-Dimethylpentane-1-sulfonyl fluoride (CAS No. 1888904-35-5)

2,4-Dimethylpentane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1888904-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the sulfonyl fluoride class, which is widely recognized for its utility in synthetic chemistry and drug development. The unique structural features of 2,4-Dimethylpentane-1-sulfonyl fluoride, particularly its sulfonyl fluoride group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl fluoride moiety is a key functional group in organic chemistry, known for its reactivity and versatility in forming covalent bonds with nucleophiles. This property has been leveraged in the development of novel pharmaceutical agents, where sulfonyl fluorides serve as critical building blocks. The presence of two methyl groups at the 2- and 4-positions of the pentane chain in 2,4-Dimethylpentane-1-sulfonyl fluoride contributes to its specific stereochemical and electronic properties, which are essential for optimizing its reactivity in synthetic transformations.

In recent years, there has been a surge in research focused on the applications of sulfonyl fluorides in medicinal chemistry. One of the most compelling areas of investigation involves their use as sulfonamides precursors. Sulfonamides are a class of heterocyclic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom into sulfonamides can significantly enhance their pharmacokinetic profiles, such as improving metabolic stability and binding affinity to biological targets.

Current studies have demonstrated that 2,4-Dimethylpentane-1-sulfonyl fluoride can be effectively utilized to synthesize novel sulfonamides with enhanced therapeutic potential. For instance, researchers have explored its role in generating sulfonamides with improved solubility and bioavailability. These advancements are particularly relevant in the context of drug discovery pipelines, where optimizing molecular properties is crucial for achieving clinical efficacy.

The synthesis of 2,4-Dimethylpentane-1-sulfonyl fluoride itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies often involve multi-step reactions starting from readily available precursors such as 2-methylpentan-1-ol. The introduction of the sulfonyl fluoride group typically involves fluorination reactions, which can be achieved through various chemical pathways, including nucleophilic substitution or metal-catalyzed processes.

One notable aspect of working with 2,4-Dimethylpentane-1-sulfonyl fluoride is its stability under standard laboratory conditions. This stability makes it a convenient reagent for researchers who need to store it for extended periods without significant degradation. However, it is important to handle this compound with appropriate safety measures due to its reactivity with certain nucleophiles. Proper storage conditions, such as inert atmospheres or controlled environments, are recommended to maintain its integrity.

The applications of 2,4-Dimethylpentane-1-sulfonyl fluoride extend beyond pharmaceuticals into other areas of chemical research. For example, it has been explored as a precursor in materials science, where sulfonyl fluorides contribute to the development of advanced polymers and coatings with unique functional properties. The ability to introduce fluorine atoms into organic molecules has opened up new possibilities for creating materials with enhanced durability and chemical resistance.

In conclusion,2,4-Dimethylpentane-1-sulfonyl fluoride (CAS No. 1888904-35-5) represents a versatile and valuable compound in modern chemical synthesis. Its role as an intermediate in the production of sulfonamides and other bioactive molecules underscores its importance in pharmaceutical research. As scientific understanding continues to evolve，the applications of this compound are expected to expand，further solidifying its position as a cornerstone in both academic and industrial chemistry.